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Compound of Interest

Compound Name: CCW 28-3

Cat. No.: B15571131

Get Quote

This document provides critical safety and logistical information for the proper handling and

disposal of CCW 28-3, a research chemical used for targeted protein degradation. The

following procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and environmental protection.

CCW 28-3 is a PROTAC (Proteolysis Targeting Chimera) that covalently binds to the RNF4 E3

ligase, recruiting it to degrade the BRD4 protein.[1][2] As a potent research chemical, all

handling and disposal must be conducted with care, adhering to institutional and regulatory

guidelines.

Summary of Key Chemical Information
For quick reference, the table below summarizes the essential identification and characteristic

data for CCW 28-3.
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Identifier Information

Chemical Name CCW 28-3

CAS Number 2361142-23-4

Molecular Formula C23H18F2N4O5S

Molecular Weight 500.5 g/mol

Primary Function PROTAC; recruits RNF4 to degrade BRD4

Proper Disposal Procedures
The disposal of CCW 28-3 and its associated waste must be managed to minimize health risks

and environmental impact. The following steps outline the recommended disposal protocol,

which should be performed in consultation with your institution's Environmental Health and

Safety (EHS) department.

Step 1: Waste Identification and Segregation

Identify all waste streams containing CCW 28-3. This includes:

Unused or expired pure compound.

Contaminated consumables (e.g., pipette tips, gloves, vials).

Solutions containing CCW 28-3.

Grossly contaminated labware.

Segregate hazardous waste from non-hazardous waste at the point of generation.[3] Do not

mix different waste streams.[3]

Step 2: Containerization and Labeling

Select an appropriate, chemically compatible, and leak-proof container for the waste.[3]
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Clearly label the container with the words "HAZARDOUS WASTE" and the full chemical

name, "CCW 28-3".[3]

Indicate the approximate concentration and quantity of the waste.

Keep the container securely closed except when adding waste.[3]

Step 3: On-site Accumulation

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) near

the point of generation.[3]

Ensure the storage area is secure and away from incompatible materials.

Step 4: Disposal Request and Collection

Contact your institution's EHS department to arrange for the collection and disposal of the

hazardous waste.

Do not dispose of CCW 28-3 down the drain or in the regular trash.[4][5]

Follow all institutional procedures for waste pickup.

Emergency Procedures
In the event of a spill or exposure, follow these first-aid and cleanup measures:

General Advice: In case of an accident, seek immediate medical advice.[6]

If Inhaled: Move the person to fresh air.[6]

In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.
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Spill Cleanup: For small spills, absorb with an inert material and place in a sealed container

for disposal as hazardous waste. Ensure adequate ventilation. Personal protective

equipment should be worn during cleanup.

Experimental Protocol: Cellular BRD4 Protein
Degradation Assay
To assess the efficacy of CCW 28-3 in a laboratory setting, a Western Blotting assay is a

standard method to quantify the degradation of the target protein, BRD4.

Objective: To determine the extent of BRD4 protein degradation in a cell line of interest after

treatment with CCW 28-3.

Materials:

Cell line of interest (e.g., HeLa, HepG2)

CCW 28-3

DMSO (vehicle control)

Proteasome inhibitor (e.g., MG-132) as a negative control

Primary antibodies: anti-BRD4, anti-GAPDH or anti-α-Tubulin (loading control)

Secondary antibody (HRP-conjugated)

RIPA buffer with protease and phosphatase inhibitors

BCA Protein Assay Kit

SDS-PAGE gels and running buffer

Transfer buffer and PVDF membrane

Procedure:
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Cell Seeding: Seed the cells in 12-well plates at an appropriate density and allow them to

adhere overnight.

Compound Treatment: Treat the cells with varying concentrations of CCW 28-3. Include a

vehicle control (DMSO) and a negative control (co-treatment with a proteasome inhibitor like

MG-132).

Cell Lysis: After the desired treatment duration, wash the cells with PBS and lyse them using

RIPA buffer containing protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of each lysate using a BCA

Protein Assay Kit.

SDS-PAGE and Western Blotting:

Normalize the protein amounts for each sample and separate the proteins by SDS-PAGE.

Transfer the separated proteins to a PVDF membrane.

Block the membrane and probe with primary antibodies against BRD4 and a loading

control.

Incubate with the appropriate HRP-conjugated secondary antibody.

Detection and Analysis: Visualize the protein bands using a chemiluminescence detection

system. Quantify the band intensities to determine the relative decrease in BRD4 protein

levels compared to the controls.

Diagrams
Below are diagrams illustrating the disposal workflow for CCW 28-3 and a conceptual

representation of its mechanism of action.
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CCW 28-3 Disposal Workflow
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Caption: Decision workflow for the proper disposal of CCW 28-3 waste.
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CCW 28-3 Mechanism of Action

CCW 28-3
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Caption: Conceptual pathway of BRD4 degradation induced by CCW 28-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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